3-(4-methoxyphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione

• Molecular Formula: C9H8N2OS3
• Molecular Weight: 256.4 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-1,3,4-thiadiazolidine-2,5-dithione
• InChI: InChI=1S/C9H8N2OS3/c1-12-7-4-2-6(3-5-7)11-9(14)15-8(13)10-11/h2-5H,1H3,(H,10,13)
• InChI Key: GSOJIQZNFIXDFB-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2C(=S)SC(=S)N2

Description

3-(4-methoxyphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound possesses a unique structure that makes it suitable for use as a building block for the synthesis of other compounds. In

Mechanism of Action

The exact mechanism of action of 3-(4-methoxyphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione is not fully understood. However, studies have suggested that the compound may exert its effects through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-methoxyphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione possesses various biochemical and physiological effects. For example, it has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α) in animal models. It has also been shown to inhibit the growth of various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(4-methoxyphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione in lab experiments is its unique structure, which makes it suitable for use as a building block for the synthesis of other compounds. However, one of the limitations of using the compound is its relatively low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are numerous future directions for the study of 3-(4-methoxyphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione. For example, further studies are needed to fully understand the compound's mechanism of action and to identify its potential therapeutic applications. Additionally, the compound's use as a building block for the synthesis of other compounds should be further explored. Finally, the development of new methods for the synthesis of the compound could lead to improved yields and increased efficiency in lab experiments.

Synthesis Methods

The synthesis of 3-(4-methoxyphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione can be achieved through various methods. One of the most commonly used methods involves the reaction of 4-methoxyphenylhydrazine with carbon disulfide in the presence of a base such as sodium hydroxide. The resulting product is then reacted with thionyl chloride to yield the final product.

Scientific Research Applications

3-(4-methoxyphenyl)-5-sulfanyl-1,3,4-thiadiazole-2(3H)-thione has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, the compound has been shown to possess antimicrobial, anticancer, and anti-inflammatory properties. It has also been studied for its potential use as an antioxidant and as a neuroprotective agent.